Cas no 1595593-91-1 (Furan, 3-(bromomethyl)tetrahydro-3-(methoxymethyl)-2-methyl-)

• Product Name: Furan, 3-(bromomethyl)tetrahydro-3-(methoxymethyl)-2-methyl-
• CAS No: 1595593-91-1
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 5283368
• Update Time: 2025-07-08

Furan, 3-(bromomethyl)tetrahydro-3-(methoxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(bromomethyl)tetrahydro-3-(methoxymethyl)-2-methyl-

• Inchi： 1S/C8H15BrO2/c1-7-8(5-9,6-10-2)3-4-11-7/h7H,3-6H2,1-2H3
• InChI Key： XFHTZNGZDIDHTG-UHFFFAOYSA-N
• SMILES： O1CCC(CBr)(COC)C1C

Additional information on Furan, 3-(bromomethyl)tetrahydro-3-(methoxymethyl)-2-methyl-

Compound CAS No. 1595593-91-1: Furan, 3-(bromomethyl)tetrahydro-3-(methoxymethyl)-2-methyl-

The compound Furan, 3-(bromomethyl)tetrahydro-3-(methoxymethyl)-2-methyl-, with CAS No. 1595593-91-1, is a structurally complex organic molecule that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its tetrahydrofuran backbone, which serves as a versatile platform for functionalization. The presence of a bromomethyl group and a methoxymethyl substituent introduces unique electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use in the synthesis of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. The bromomethyl group facilitates nucleophilic substitution reactions, enabling the incorporation of diverse functional groups into polymer chains. This property has been leveraged to create polymers with tailored mechanical and thermal properties, suitable for applications in packaging, textiles, and biomedical devices.

In addition to materials science, Furan, 3-(bromomethyl)tetrahydro-3-(methoxymethyl)-2-methyl- has shown promise in medicinal chemistry. Its structure allows for the creation of bioisosteres, which are molecules that mimic the pharmacological properties of existing drugs but with improved bioavailability or reduced toxicity. By modifying the methoxymethyl group, chemists have developed analogs that exhibit enhanced binding affinity to target proteins, paving the way for novel therapeutic agents.

The synthesis of this compound typically involves a multi-step process that combines principles from both organic and polymer chemistry. Key steps include the bromination of a methyl-substituted furan derivative and subsequent functionalization to introduce the methoxymethyl group. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

From an environmental perspective, the biodegradability of Furan-based compounds has been a focal point of research. Studies have demonstrated that under specific conditions, such as those found in composting environments, these materials can degrade into innocuous byproducts. This attribute aligns with global efforts to reduce plastic pollution and promote circular economy practices.

In conclusion, Furan, 3-(bromomethyl)tetrahydro-3-(methoxymethyl)-2-methyl-, CAS No. 1595593-91-1, represents a significant advancement in organic chemistry. Its versatile structure and tunable properties make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future innovations across multiple disciplines.